Cas no 2228562-26-1 (1-(but-3-yn-2-yl)-3-(methylsulfanyl)benzene)

1-(but-3-yn-2-yl)-3-(methylsulfanyl)benzene structure
2228562-26-1 structure
Product Name:1-(but-3-yn-2-yl)-3-(methylsulfanyl)benzene
CAS No:2228562-26-1
MF:C11H12S
MW:176.277981758118
CID:6526772
PubChem ID:165715642
Update Time:2025-07-22

1-(but-3-yn-2-yl)-3-(methylsulfanyl)benzene Chemical and Physical Properties

Names and Identifiers

    • 1-(but-3-yn-2-yl)-3-(methylsulfanyl)benzene
    • 2228562-26-1
    • EN300-1750673
    • Inchi: 1S/C11H12S/c1-4-9(2)10-6-5-7-11(8-10)12-3/h1,5-9H,2-3H3
    • InChI Key: BSFMLAYUTZIWCF-UHFFFAOYSA-N
    • SMILES: S(C)C1=CC=CC(=C1)C(C#C)C

Computed Properties

  • Exact Mass: 176.06597156g/mol
  • Monoisotopic Mass: 176.06597156g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 25.3Ų

1-(but-3-yn-2-yl)-3-(methylsulfanyl)benzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1750673-0.05g
1-(but-3-yn-2-yl)-3-(methylsulfanyl)benzene
2228562-26-1
0.05g
$983.0 2023-09-20
Enamine
EN300-1750673-0.1g
1-(but-3-yn-2-yl)-3-(methylsulfanyl)benzene
2228562-26-1
0.1g
$1031.0 2023-09-20
Enamine
EN300-1750673-0.25g
1-(but-3-yn-2-yl)-3-(methylsulfanyl)benzene
2228562-26-1
0.25g
$1078.0 2023-09-20
Enamine
EN300-1750673-0.5g
1-(but-3-yn-2-yl)-3-(methylsulfanyl)benzene
2228562-26-1
0.5g
$1124.0 2023-09-20
Enamine
EN300-1750673-1.0g
1-(but-3-yn-2-yl)-3-(methylsulfanyl)benzene
2228562-26-1
1g
$1172.0 2023-06-03
Enamine
EN300-1750673-2.5g
1-(but-3-yn-2-yl)-3-(methylsulfanyl)benzene
2228562-26-1
2.5g
$2295.0 2023-09-20
Enamine
EN300-1750673-5.0g
1-(but-3-yn-2-yl)-3-(methylsulfanyl)benzene
2228562-26-1
5g
$3396.0 2023-06-03
Enamine
EN300-1750673-10.0g
1-(but-3-yn-2-yl)-3-(methylsulfanyl)benzene
2228562-26-1
10g
$5037.0 2023-06-03
Enamine
EN300-1750673-1g
1-(but-3-yn-2-yl)-3-(methylsulfanyl)benzene
2228562-26-1
1g
$1172.0 2023-09-20
Enamine
EN300-1750673-5g
1-(but-3-yn-2-yl)-3-(methylsulfanyl)benzene
2228562-26-1
5g
$3396.0 2023-09-20

Additional information on 1-(but-3-yn-2-yl)-3-(methylsulfanyl)benzene

Introduction to 1-(but-3-yn-2-yl)-3-(methylsulfanyl)benzene (CAS No. 2228562-26-1)

1-(but-3-yn-2-yl)-3-(methylsulfanyl)benzene, identified by the CAS number 2228562-26-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of arylalkynes, characterized by the presence of both aromatic and alkyne functional groups, which endow it with unique chemical properties and potential applications in drug design and material synthesis.

The molecular structure of 1-(but-3-yn-2-yl)-3-(methylsulfanyl)benzene consists of a benzene ring substituted with a but-3-yne group at the 1-position and a methylsulfanyl group at the 3-position. This arrangement creates a molecule with distinct electronic and steric properties, making it a valuable scaffold for further chemical modifications and functionalization. The presence of the alkyne functionality allows for diverse reactions such as Sonogashira coupling, while the methylsulfanyl group can participate in sulfur-based cross-coupling reactions, providing multiple pathways for constructing more complex molecules.

In recent years, there has been growing interest in arylalkyne derivatives due to their potential applications in medicinal chemistry. The benzene core is a ubiquitous motif in many bioactive compounds, and the introduction of alkyne groups can enhance binding affinity and metabolic stability. Specifically, 1-(but-3-yn-2-yl)-3-(methylsulfanyl)benzene has been explored as a building block for the development of novel therapeutic agents. Its unique structural features make it an attractive candidate for designing small molecules that interact with biological targets in innovative ways.

One of the most promising areas of research involving 1-(but-3-yn-2-yl)-3-(methylsulfanyl)benzene is its application in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in many cellular processes, and dysregulation of their activity is associated with various diseases, including cancer. By leveraging the alkyne and sulfur-containing groups in this compound, researchers have developed libraries of kinase inhibitors with improved selectivity and potency. For instance, recent studies have demonstrated that derivatives of 1-(but-3-yn-2-yl)-3-(methylsulfanyl)benzene can selectively inhibit specific kinases by forming stable covalent bonds with key residues in the enzyme's active site.

Another emerging field where 1-(but-3-yn-2-yl)-3-(methylsulfanyl)benzene shows promise is in materials science. The compound's ability to undergo controlled polymerization reactions has led to the development of novel polymeric materials with tailored properties. These polymers exhibit unique mechanical strength, thermal stability, and chemical resistance, making them suitable for applications in electronics, coatings, and advanced composites. Researchers have also explored its potential as a monomer for creating conductive polymers, which could revolutionize the field of organic electronics.

The synthesis of 1-(but-3-yn-2-yl)-3-(methylsulfanyl)benzene typically involves multi-step organic transformations starting from commercially available precursors. A common synthetic route includes the Sonogashira coupling between terminal alkynes and halogenated benzenes, followed by nucleophilic substitution or metal-catalyzed cross-coupling reactions to introduce the methylsulfanyl group. These synthetic strategies highlight the compound's versatility as a synthetic intermediate.

In terms of biological activity, preliminary studies on 1-(but-3-yn-2-yl)-3-(methylsulfanyl)benzene have revealed interesting properties that warrant further investigation. While not yet approved for clinical use, early pharmacokinetic studies suggest that this compound exhibits good oral bioavailability and moderate metabolic stability. Additionally, its interaction with biological targets has been explored using computational modeling techniques, which predict favorable binding affinities for certain protein receptors.

The future directions for research on 1-(but-3-yln]-2-yI)-[email protected](methylsulany]benz[ene (CAS No. 2228562- 26- 1) are multifaceted. On one hand, there is a need to optimize synthetic routes to improve yield and scalability while reducing environmental impact. On the other hand, investigators are working on expanding its applications by exploring new derivatives and reaction pathways. The integration of machine learning tools into drug discovery pipelines may also accelerate the identification of novel analogues with enhanced therapeutic potential.

Overall, 1-but_\-yn_\-z\-yI-benzene (CAS No. 2228562\-26\-I\) represents an exciting opportunity for innovation across multiple scientific disciplines\. Its unique structural features\, combined with its synthetic accessibility\, make it a valuable asset for researchers aiming to develop new drugs\, advanced materials\, and cutting-edge technologies\. As our understanding of its properties grows\, so too will its potential to contribute to scientific progress\.

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.